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Date of Compilation: 2025-12-12

This document provides immediate and essential safety and logistical information for the

handling of 1-Octen-3-ol in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Risk Assessment
1-Octen-3-ol is a combustible liquid that is harmful if swallowed or inhaled and causes

significant skin and eye irritation.[1][2][3] It is crucial to handle this chemical with appropriate

care in a controlled laboratory environment to minimize exposure risks.

Key Hazards:

Flammability: Combustible liquid. Keep away from heat, sparks, open flames, and hot

surfaces.[1][4]

Acute Toxicity: Harmful if swallowed.[1][5] Animal studies suggest a moderate toxicity with an

oral LD50 of 340 mg/kg in rats.[5][6]

Irritation: Causes serious eye irritation and skin irritation.[1][2][3] May also cause respiratory

system irritation.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b046169?utm_src=pdf-interest
https://www.benchchem.com/product/b046169?utm_src=pdf-body
https://www.benchchem.com/product/b046169?utm_src=pdf-body
https://www.benchchem.com/product/b046169?utm_src=pdf-body
https://www.flinnsci.com/sds_879.2-1-octen-3-ol/sds_879.2/
https://datasheets.scbt.com/sc-237604.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2014/04/SDS-US-1-OCTEN-3-OL-AMYL-VINYL-CARBINOL-FCC2349.pdf
https://www.flinnsci.com/sds_879.2-1-octen-3-ol/sds_879.2/
https://www.chemicalbook.com/msds/1-octen-3-ol.htm
https://www.flinnsci.com/sds_879.2-1-octen-3-ol/sds_879.2/
https://fr.cpachem.com/msds?num=SB36300&dnl=sd_-_1-Octen-3-ol_CAS_3391-86-4_%28SB36300%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB36300&dnl=sd_-_1-Octen-3-ol_CAS_3391-86-4_%28SB36300%29_%28EU%29.pdf
https://en.wikipedia.org/wiki/1-Octen-3-ol
https://www.flinnsci.com/sds_879.2-1-octen-3-ol/sds_879.2/
https://datasheets.scbt.com/sc-237604.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2014/04/SDS-US-1-OCTEN-3-OL-AMYL-VINYL-CARBINOL-FCC2349.pdf
https://www.flinnsci.com/sds_879.2-1-octen-3-ol/sds_879.2/
https://datasheets.scbt.com/sc-237604.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation Hazard: Harmful if inhaled, with potential for dizziness, drowsiness, and other

nervous system effects.[2][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Octen-3-ol to prevent direct contact and

inhalation.

PPE Category Specification

Eye Protection
Chemical safety goggles or safety glasses with

side shields are required.[2]

Hand Protection

Chemically resistant gloves such as Neoprene

or PVC should be worn.[2] Glove suitability and

breakthrough time should be confirmed based

on the specific operational context.

Skin and Body

A lab coat or chemical-resistant apron and

closed-toe shoes are required.[3] For larger

quantities or increased risk of splashing, full

protective clothing may be necessary.[2]

Respiratory

Work should be conducted in a well-ventilated

area or under a chemical fume hood.[4] If

ventilation is inadequate or there is a risk of

aerosol generation, a NIOSH-approved

respirator with an organic vapor cartridge is

required.[2][3]

Operational Plan: Step-by-Step Handling Procedure
3.1. Preparation and Precautionary Measures

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-Octen-3-ol.[7]

Ensure Proper Ventilation: Confirm that the chemical fume hood or other local exhaust

ventilation is functioning correctly.[4]
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Assemble PPE: Don all required personal protective equipment as specified in the table

above.

Prepare Work Area: Clear the workspace of any unnecessary items. Ensure an eyewash

station and safety shower are accessible.[3] Keep away from ignition sources.[1][4]

Grounding: For transfers between metal containers, ensure proper grounding and bonding to

prevent static electricity discharge.[8]

3.2. Handling and Use

Dispensing: Carefully dispense the required amount of 1-Octen-3-ol, avoiding splashing or

aerosol generation.

Avoid Inhalation: Keep the container opening away from your breathing zone.

No Direct Contact: Avoid all personal contact with the chemical.[2]

Prohibited Actions: Do not eat, drink, or smoke in the area where 1-Octen-3-ol is handled or

stored.[1][3][5]

Container Management: Keep containers tightly closed when not in use to prevent vapor

release.[8]

3.3. Post-Handling

Decontamination: Wipe down the work surface with an appropriate solvent and cleaning

agent.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
4.1. Waste Segregation
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Liquid Waste: Collect all waste 1-Octen-3-ol and contaminated solvents in a designated,

properly labeled, and sealed hazardous waste container.

Solid Waste: Contaminated materials such as gloves, paper towels, and pipette tips must be

collected in a separate, sealed hazardous waste container.

4.2. Disposal Procedure

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full

chemical name "1-Octen-3-ol".

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure

secondary containment area, away from incompatible materials.

Regulatory Compliance: All waste must be handled and disposed of in strict accordance with

local, state, and federal regulations.[2] Contact your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][8] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with plenty of soap and water.[2][4] If irritation persists, seek medical attention.[8]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[1] If not breathing, provide artificial respiration. Seek immediate

medical attention.[4][8]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[1] Seek immediate medical

attention and show the SDS to the medical professional.[4]

Spill: In case of a small spill, remove all ignition sources and ventilate the area.[1] Contain

the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed

container for disposal.[1] For large spills, evacuate the area and contact your institution's

EHS or emergency response team.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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